1-(2-((6-Methoxypyridin-2-yl)methoxy)phenyl)ethan-1-ol

• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol
• IUPAC Name: 1-[2-[(6-methoxypyridin-2-yl)methoxy]phenyl]ethanol
• InChI: InChI=1S/C15H17NO3/c1-11(17)13-7-3-4-8-14(13)19-10-12-6-5-9-15(16-12)18-2/h3-9,11,17H,10H2,1-2H3
• InChI Key: UPIVTTHSMFSTPP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1OCC2=NC(=CC=C2)OC)O

Description

1-(2-((6-Methoxypyridin-2-yl)methoxy)phenyl)ethan-1-ol is an organic compound with a complex structure that includes a methoxypyridine moiety and a phenylethanol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-((6-Methoxypyridin-2-yl)methoxy)phenyl)ethan-1-ol typically involves the reaction of 6-methoxypyridine with a phenylethanol derivative. One common method includes the use of a Grignard reagent, where the 6-methoxypyridine is first converted into a suitable intermediate, which then reacts with the phenylethanol derivative under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

1-(2-((6-Methoxypyridin-2-yl)methoxy)phenyl)ethan-1-ol can undergo various chemical reactions, including:

Oxidation: This reaction can convert the alcohol group into a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a ketone or aldehyde, while substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

1-(2-((6-Methoxypyridin-2-yl)methoxy)phenyl)ethan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: It is used in the production of advanced materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of 1-(2-((6-Methoxypyridin-2-yl)methoxy)phenyl)ethan-1-ol involves its interaction with specific molecular targets. The methoxypyridine moiety can interact with enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of signal transduction pathways .

Comparison with Similar Compounds

Similar Compounds

2-(6-Methoxypyridin-2-yl)ethanol: Similar structure but lacks the phenylethanol group.

(6-Methoxypyridin-2-yl)methanamine: Contains a methanamine group instead of the phenylethanol group.

Uniqueness

1-(2-((6-Methoxypyridin-2-yl)methoxy)phenyl)ethan-1-ol is unique due to its combination of a methoxypyridine moiety and a phenylethanol group. This unique structure allows it to interact with a broader range of molecular targets, making it versatile for various applications .